Cas no 101976-67-4 (1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester)

101976-67-4 structure
Product name:1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester
1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester
- NSC 172299
- methyl 3-(9H-fluoren-9-yl)imidazole-4-carboxylate
- 101976-67-4
- NSC172299
- 1-(9-Fluorenyl)-5-imidazolecarboxylic acid methyl ester
- NSC-172299
- SCHEMBL9493176
- 5-Imidazolecarboxylic acid, 1-(9-fluorenyl)-, methyl ester
- DTXSID50144488
-
- Inchi: InChI=1S/C18H14N2O2/c1-22-18(21)16-10-19-11-20(16)17-14-8-4-2-6-12(14)13-7-3-5-9-15(13)17/h2-11,17H,1H3
- InChI Key: YKWQQLPCIIFCLH-UHFFFAOYSA-N
- SMILES: COC(C1=CN=CN1C1C2=CC=CC=C2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 290.10562
- Monoisotopic Mass: 290.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.28
- Boiling Point: 524.1°C at 760 mmHg
- Flash Point: 270.7°C
- Refractive Index: 1.666
- PSA: 44.12
- LogP: 3.28780
1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester Related Literature
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Kangyao Zhang,Shuzhen Lv,Dianping Tang Analyst, 2019,144, 5389-5393
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Xiang Xiao,Jiguo Tu,Zheng Huang,Shuqiang Jiao Phys. Chem. Chem. Phys., 2021,23, 10326-10334
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Wei Chen Nanoscale, 2015,7, 6957-6990
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Naresh Shakya,Chandra Pokhrel,Scott D. Bunge,Satyendra Kumar,Brett D. Ellman,Robert J. Twieg J. Mater. Chem. C, 2014,2, 256-271
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Noriyoshi Arai,Yusei Kobayashi,Kenji Yasuoka Nanoscale, 2020,12, 6691-6698
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